Cas no 2138231-11-3 (1H-Indazol-6-amine, 3-(1,3-dioxolan-2-yl)-1-(1-methylethyl)-)

• Product Name: 1H-Indazol-6-amine, 3-(1,3-dioxolan-2-yl)-1-(1-methylethyl)-
• CAS No: 2138231-11-3
• MF: C₁₃H₁₇N₃O₂
• MW: 247.292982816696
• CID: 5268651
• Update Time: 2025-05-19

1H-Indazol-6-amine, 3-(1,3-dioxolan-2-yl)-1-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indazol-6-amine, 3-(1,3-dioxolan-2-yl)-1-(1-methylethyl)-

• Inchi： 1S/C13H17N3O2/c1-8(2)16-11-7-9(14)3-4-10(11)12(15-16)13-17-5-6-18-13/h3-4,7-8,13H,5-6,14H2,1-2H3
• InChI Key： HSJOIGSBVYHIIH-UHFFFAOYSA-N
• SMILES： N1(C(C)C)C2=C(C=CC(N)=C2)C(C2OCCO2)=N1

Additional information on 1H-Indazol-6-amine, 3-(1,3-dioxolan-2-yl)-1-(1-methylethyl)-

Comprehensive Overview of 1H-Indazol-6-amine, 3-(1,3-dioxolan-2-yl)-1-(1-methylethyl)- (CAS No. 2138231-11-3)

The compound 1H-Indazol-6-amine, 3-(1,3-dioxolan-2-yl)-1-(1-methylethyl)- (CAS No. 2138231-11-3) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. With the increasing demand for novel heterocyclic compounds in drug discovery, this indazole derivative stands out for its potential applications in modulating biological pathways. Its molecular framework combines an indazole core with a 1,3-dioxolane moiety, offering versatile reactivity for further functionalization.

Researchers are particularly interested in the 3-(1,3-dioxolan-2-yl) substituent, which introduces a cyclic acetal group capable of enhancing solubility and metabolic stability. This feature aligns with current trends in medicinal chemistry, where improving drug-like properties is a top priority. The 1-methylethyl (isopropyl) group at the 1-position of the indazole ring further contributes to steric effects, potentially influencing target binding affinity—a critical factor in the development of kinase inhibitors and GPCR modulators.

From a synthetic chemistry perspective, the presence of both amine and dioxolane functionalities in CAS 2138231-11-3 enables diverse chemical transformations. This makes the compound a valuable intermediate for constructing more complex architectures, such as fused polycyclic systems or chiral ligands for asymmetric catalysis. Recent publications highlight its utility in cross-coupling reactions, where the indazole nitrogen atoms can participate in coordination with transition metals.

The growing interest in nitrogen-containing heterocycles like this 1H-Indazol-6-amine derivative reflects broader industry shifts toward fragment-based drug design. Computational studies suggest that its balanced lipophilicity (LogP ~2.5) and moderate molecular weight (~247 g/mol) position it favorably within lead optimization workflows. These properties address common challenges in bioavailability improvement—a frequent search topic among medicinal chemists.

Analytical characterization of 3-(1,3-dioxolan-2-yl)-1-(1-methylethyl)-1H-Indazol-6-amine typically involves advanced techniques such as LC-MS and NMR spectroscopy. The proton NMR spectrum displays distinct signals for the dioxolane protons (δ 4.8–5.2 ppm) and isopropyl methyl groups (δ 1.5 ppm), while 13C NMR reveals characteristic peaks for the acetal carbon (~102 ppm). Such data is crucial for quality control in high-throughput screening libraries.

Environmental and regulatory considerations for this compound follow standard REACH compliance protocols. Its non-hazardous classification under current guidelines makes it suitable for laboratory use without stringent containment requirements. This aspect resonates with the pharmaceutical industry's focus on green chemistry principles and sustainable synthesis methods.

Future research directions for CAS 2138231-11-3 may explore its potential as a pharmacophore in cancer therapeutics, given the established role of indazole scaffolds in signal transduction inhibition. The compound's structure-activity relationship (SAR) could be systematically investigated through combinatorial chemistry approaches—an area generating substantial online search traffic among chemistry professionals.

Commercial availability of this indazole amine derivative through specialty chemical suppliers has expanded in recent years, reflecting market demand for building blocks in small molecule drug development. Pricing trends correlate with purity grades (typically 95–98%), with custom synthesis options available for large-scale requirements—a frequently queried topic in procurement discussions.

In conclusion, 1H-Indazol-6-amine, 3-(1,3-dioxolan-2-yl)-1-(1-methylethyl)- represents a chemically intriguing and commercially relevant compound at the intersection of medicinal chemistry and material science. Its dual functionality as both a potential bioactive core and synthetic intermediate ensures continued relevance in academic and industrial research settings, particularly in addressing contemporary challenges in molecular design and therapeutic development.